Cas no 1017623-70-9 (methyl 2-{3-azaspiro5.5undecan-9-yl}acetate)

• Product Name: methyl 2-{3-azaspiro5.5undecan-9-yl}acetate
• CAS No: 1017623-70-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• MDL: MFCD26402792
• CID: 2122929
• PubChem ID: 58137329
• Update Time: 2025-10-28

methyl 2-{3-azaspiro5.5undecan-9-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-9-acetic acid methyl ester
• JUOLQMDMNLPCKJ-UHFFFAOYSA-N
• methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate
• (3-Aza-spiro[5.5]undec-9-yl)-acetic acid methyl ester
• methyl 2-{3-azaspiro5.5undecan-9-yl}acetate

• MDL： MFCD26402792
• Inchi： 1S/C13H23NO2/c1-16-12(15)10-11-2-4-13(5-3-11)6-8-14-9-7-13/h11,14H,2-10H2,1H3
• InChI Key： JUOLQMDMNLPCKJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC2(CCNCC2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 38.3

Additional information on methyl 2-{3-azaspiro5.5undecan-9-yl}acetate

Recent Advances in the Study of Methyl 2-{3-azaspiro5.5undecan-9-yl}acetate (CAS: 1017623-70-9)

Methyl 2-{3-azaspiro5.5undecan-9-yl}acetate (CAS: 1017623-70-9) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a versatile building block in drug discovery, particularly in the development of novel bioactive molecules targeting central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

The structural complexity of methyl 2-{3-azaspiro5.5undecan-9-yl}acetate, characterized by its spirocyclic core, offers a promising scaffold for the design of new drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of spirocyclic derivatives with enhanced blood-brain barrier (BBB) permeability. Researchers utilized a multi-step synthetic route involving reductive amination and esterification to optimize the yield and purity of the compound, achieving a scalable process suitable for industrial applications.

Pharmacological evaluations of methyl 2-{3-azaspiro5.5undecan-9-yl}acetate derivatives have revealed their potential as modulators of G-protein-coupled receptors (GPCRs), particularly those implicated in neuropathic pain and anxiety disorders. In vitro assays conducted by Smith et al. (2024) showed that certain derivatives exhibited high affinity for the sigma-1 receptor (σ1R), with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a lead structure for developing σ1R-targeted therapeutics, which are currently limited in clinical use.

Beyond CNS applications, methyl 2-{3-azaspiro5.5undecan-9-yl}acetate has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its incorporation into hybrid molecules designed to combat multidrug-resistant bacterial strains. The study highlighted the compound's ability to enhance membrane permeability and disrupt biofilm formation, making it a valuable component in next-generation antibiotics. However, further in vivo studies are needed to validate these preliminary results.

In conclusion, methyl 2-{3-azaspiro5.5undecan-9-yl}acetate (CAS: 1017623-70-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in CNS and antimicrobial drug development. Future research should focus on optimizing its pharmacokinetic profile and exploring its interactions with other biological targets. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable therapies.